Cas no 1807021-89-1 (Ethyl 5-bromo-4-cyano-2-nitrophenylacetate)

• Product Name: Ethyl 5-bromo-4-cyano-2-nitrophenylacetate
• CAS No: 1807021-89-1
• MF: C₁₁H₉BrN₂O₄
• MW: 313.104161977768
• CID: 4945737
• Update Time: 2025-11-01

Ethyl 5-bromo-4-cyano-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-cyano-2-nitrophenylacetate
• ethyl 2-(5-bromo-4-cyano-2-nitrophenyl)acetate

• Inchi： 1S/C11H9BrN2O4/c1-2-18-11(15)5-7-3-9(12)8(6-13)4-10(7)14(16)17/h3-4H,2,5H2,1H3
• InChI Key： SYMUKLWUAVBBOX-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-bromo-4-cyano-2-nitrophenylacetate

Comprehensive Overview of Ethyl 5-bromo-4-cyano-2-nitrophenylacetate (CAS No. 1807021-89-1)

Ethyl 5-bromo-4-cyano-2-nitrophenylacetate (CAS No. 1807021-89-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo substituent, a cyano group, and a nitro functionality, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science applications.

The compound's CAS number 1807021-89-1 is a critical identifier for precise chemical referencing, ensuring accuracy in scientific literature and regulatory documentation. With the growing demand for high-purity intermediates, Ethyl 5-bromo-4-cyano-2-nitrophenylacetate has gained attention in the context of green chemistry and sustainable synthesis. These trends align with global efforts to reduce environmental impact while maintaining efficiency in chemical production.

In recent years, the compound has been explored for its potential in catalysis and photocatalysis, addressing the increasing interest in energy-efficient chemical processes. Its nitrophenyl moiety is particularly noteworthy, as it often serves as a precursor in the development of fluorescent dyes and sensors. This application is highly relevant to advancements in biomedical imaging and environmental monitoring, which are hot topics in scientific communities.

Another area of interest is the compound's role in heterocyclic chemistry, where it acts as a building block for nitrogen-containing scaffolds. These scaffolds are essential in designing bioactive molecules, including potential therapeutics for neurodegenerative diseases and cancer. Such applications resonate with current research priorities, as evidenced by frequent searches for drug discovery intermediates and medicinal chemistry tools.

From a technical perspective, the synthesis and handling of Ethyl 5-bromo-4-cyano-2-nitrophenylacetate require expertise in organic synthesis techniques. Its stability under various conditions and compatibility with common coupling reactions make it a versatile reagent. Laboratories often seek guidance on storage recommendations and handling protocols, reflecting the need for safe and efficient usage in research settings.

In summary, Ethyl 5-bromo-4-cyano-2-nitrophenylacetate (CAS No. 1807021-89-1) is a multifaceted compound with significant applications in modern chemistry. Its relevance to sustainable synthesis, biomedical research, and material science ensures its continued importance in scientific and industrial contexts. As research evolves, this compound is likely to remain a key player in innovative chemical solutions.